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Compound of Interest

Compound Name: L-Glutamic acid, 9-methylpteroyl-

CAS No.: 2179-16-0

Cat. No.: B1678936

Get Quote

Abstract & Scientific Rationale
The synthesis of 9-methylpteroyl-L-glutamic acid (Ninopterin) represents a critical workflow in

the study of folate metabolism.[1] Unlike Methotrexate (

-methyl), the 9-methyl modification introduces steric bulk at the C9 methylene bridge
connecting the pteridine ring to the p-aminobenzoylglutamate moiety.[1] This modification
significantly impacts the molecule's ability to be transported by the Reduced Folate Carrier
(RFC) and Proton-Coupled Folate Transporter (PCFT), making it a vital tool compound for
probing transport specificity and antifolate resistance mechanisms.[1]

This protocol utilizes a modified Hultquist-Waller condensation, a convergent "one-pot"

synthesis that couples a pyrimidine precursor, a C3-bridge fragment, and the amino-acid linker.

[1] Success depends on the precise control of pH and the in situ generation of the unstable

aldehyde intermediate.
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The synthesis relies on the condensation of 2,4,5-triamino-6-hydroxypyrimidine with 2,3-

dibromobutyraldehyde (derived from crotonaldehyde) and

-aminobenzoyl-L-glutamic acid (PABA-Glu).[1]

Reaction Logic[1][2][3][4][5]
Pyrimidine Precursor: Provides the pyrimidine ring (atoms N1, C2, N3, C4, C4a, N8a).

C3-Linker (Aldehyde): The 2,3-dibromobutyraldehyde provides carbons C6, C7, and the

methylated C9 bridge.[1]

Note: Standard folic acid uses 2,3-dibromopropionaldehyde.[1] The use of the

butyraldehyde derivative introduces the methyl group at the

-carbon (relative to the aldehyde), which becomes the C9 bridge.

Coupling: The amine of PABA-Glu attacks the C9 position, while the pyrimidine amines

condense with the aldehyde and

-carbon to close the pyrazine ring.
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Figure 1: Convergent synthesis pathway for 9-methylpteroyl-L-glutamic acid.[1] The critical step

is the in situ generation of the brominated aldehyde to prevent polymerization.
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Safety & Pre-requisites
Teratogenicity: 9-Methylfolic acid is a potent folic acid antagonist and teratogen.[1] It must be

handled in a Class II Biosafety Cabinet or a high-performance chemical fume hood.[1]

Lachrymators: 2,3-Dibromobutyraldehyde is a severe lachrymator and skin irritant.[1]

Instability: 2,4,5-Triamino-6-hydroxypyrimidine oxidizes rapidly in air.[1] Solutions must be

prepared immediately before use or protected with antioxidants.

Experimental Protocol
Phase A: Reagent Preparation

Reagent MW ( g/mol ) Equiv. Quantity Role

2,4,5-Triamino-6-

hydroxypyrimidin

e SO₄

239.2 1.0 2.39 g Pyrimidine Core

p-Aminobenzoyl-

L-glutamic acid
266.2 1.2 3.20 g Side Chain

Crotonaldehyde 70.1 1.5 1.05 g Linker Precursor

Bromine 159.8 1.5 2.40 g
Halogenation

Agent

Sodium Acetate

(anhydrous)
82.0 - ~15 g Buffer

Sodium Bisulfite 104.1 - 0.5 g Antioxidant

Phase B: Synthesis of 2,3-Dibromobutyraldehyde
Critical: This intermediate is unstable. Prepare immediately before the condensation step.

Dissolve crotonaldehyde (1.05 g) in 10 mL of dry chloroform in a round-bottom flask.

Cool the solution to 0–5°C in an ice bath.
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Add bromine (2.40 g) dropwise over 20 minutes with vigorous stirring. Maintain temperature

below 5°C to prevent polymerization.

Stir for an additional 15 minutes until the bromine color persists slightly (indicating

completion).

Note: Do not isolate. This solution will be added directly to the condensation mixture.

Phase C: The Condensation (One-Pot)
Buffer Preparation: In a 500 mL three-neck flask, dissolve sodium acetate (15 g) in 200 mL of

deionized water. Adjust pH to 4.0 ± 0.2 using glacial acetic acid.

Pyrimidine Dissolution: Heat the buffer to 40°C. Add 2,4,5-triamino-6-hydroxypyrimidine

sulfate (2.39 g).

Technical Insight: Add sodium bisulfite (0.5 g) immediately to prevent the oxidation of the

pyrimidine to a violuric acid derivative (indicated by a purple/blue color). The solution

should remain pale yellow/tan.

PABA-Glu Addition: Add p-aminobenzoyl-L-glutamic acid (3.20 g) to the mixture. It may not

dissolve completely until reaction proceeds.

Addition of Linker: While stirring vigorously at 40°C, add the 2,3-

dibromobutyraldehyde/chloroform solution (from Phase B) dropwise over 45 minutes.

Mechanism:[1][2] The chloroform will form a biphasic layer initially but the aldehyde will

partition into the aqueous phase to react.

Reaction: Maintain temperature at 40–45°C for 3 hours. Monitor pH and maintain at 4.0

using dilute NaOH if necessary.

Oxidation (Optional but Recommended): The initial product is often the 7,8-dihydro form.[1]

To ensure full aromatization, add a solution of Iodine (1.5 g) and KI (3.0 g) in 10 mL water

dropwise until a faint iodine color persists, or simply aerate the solution at pH 6.0 for 2 hours.

Phase D: Purification & Isolation
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The crude product contains unreacted PABA-Glu and degradation products.[1]

Clarification: Cool the reaction mixture to 4°C. Filter off any dark, amorphous precipitate

(impurities).

Precipitation: Adjust the filtrate pH to 3.0–3.2 (the isoelectric point of the pteroyl moiety)

using 6N HCl.

Aging: Allow the precipitate to form at 4°C overnight.

Collection: Centrifuge or filter the yellow-orange precipitate. Wash 3x with cold water, then 2x

with ethanol to remove unreacted aldehyde/lipids.

Recrystallization: Dissolve the crude solid in 0.1N NaOH (pH ~10). Treat with activated

charcoal (0.5 g) for 10 minutes, then filter through Celite. Acidify the clear yellow filtrate

slowly with acetic acid to pH 3.0 to reprecipitate the purified 9-methylpteroyl-L-glutamic acid.

[1]

Analytical Validation
To ensure the product is the 9-methyl derivative and not a mixture of isomers, the following

validation is required:
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Method Expected Result Interpretation

UV-Vis Spectroscopy shifts vs. Folic Acid

Folic Acid

is ~282 nm (pH 13).[1] 9-

Methyl substitution typically

causes a bathochromic shift

(red shift) of 2-5 nm due to

steric twisting of the bridge.[1]

HPLC Retention Time shift

Column: C18 Reverse Phase.

Mobile Phase: Phosphate

buffer/Methanol. 9-Methylfolic

acid elutes after Folic Acid due

to increased hydrophobicity of

the methyl group.[1]

1H NMR (D2O/NaOD)
Distinct Doublet/Multiplet at

~4.5 ppm

The C9 protons in Folic Acid

appear as a singlet at ~4.5

ppm. In 9-Methylfolic acid, the

C9-H is a methine proton

coupled to the methyl group,

appearing as a quartet, with

the methyl group appearing as

a doublet at ~1.1-1.3 ppm.[1]
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PubChem Compound Summary. "9-methylpteroylglutamic acid."[1] Link (Verified for

structural confirmation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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